Cas no 16419-28-6 (a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), sodium salt (9CI))

• Product Name: a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), sodium salt (9CI)
• CAS No: 16419-28-6
• MF: C₁₅H₂₁N₂NaO₁₈P₂
• MW: 602.267138242722
• CID: 182328
• PubChem ID: 23663420
• Update Time: 2025-04-19

a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• sodium,(2R,3S,4R,5R)-2-[[[[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-3-olate
• 5'-ester with uridine5'-(trihydrogen diphosphate), sodium salt (9CI)
• a-D-Glucopyranuronic acid, 1&reg
• Sodium uridine-5'-diphosphate glucuronate
• DTXSID80167721
• 16419-28-6
• Uridine-5'-diphosphate-glucuronic acid sodium salt
• alpha-D-Glucopyranuronic acid, 1-5'-ester with uridine 5'-(trihydrogen diphosphate), sodium salt
• a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), sodium salt (9CI)

• Inchi： 1S/C15H21N2O18P2.Na/c18-5-1-2-17(15(26)16-5)12-9(22)6(19)4(32-12)3-31-36(27,28)35-37(29,30)34-14-10(23)7(20)8(21)11(33-14)13(24)25;/h1-2,4,6-12,14,20-23H,3H2,(H,24,25)(H,27,28)(H,29,30)(H,16,18,26);/q-1;+1/t4-,6-,7+,8+,9-,10-,11+,12-,14-;/m1./s1
• InChI Key： VVFWJGVQLAYAMX-YGIWDPDDSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)[O-].[Na+]

Computed Properties

• Exact Mass: 602.01623
• Monoisotopic Mass: 602.01623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 311

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 311.44
• LogP: -3.85090